4-oxo-N-((6-(pyrrolidin-1-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl)methyl)-4H-chromene-2-carboxamide

• IUPAC Name: 4-oxo-N-[(6-pyrrolidin-1-yl-[1,2,4]triazolo[4,3-b]pyridazin-3-yl)methyl]chromene-2-carboxamide
• InChI: InChI=1S/C20H18N6O3/c27-14-11-16(29-15-6-2-1-5-13(14)15)20(28)21-12-19-23-22-17-7-8-18(24-26(17)19)25-9-3-4-10-25/h1-2,5-8,11H,3-4,9-10,12H2,(H,21,28)
• InChI Key: HLPKEYDTCWNBCA-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(C1)C2=NN3C(=NN=C3CNC(=O)C4=CC(=O)C5=CC=CC=C5O4)C=C2
• Molecular Formula: C20H18N6O3
• Molecular Weight: 390.4 g/mol

Description

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound are not directly available in the literature.

Scientific Research Applications

Synthesis and Chemical Properties

• Synthesis of Nitrogen Bridge-head Triazolopyridines and Related Compounds : Research demonstrates the synthesis of new triazolo[1,5-a]pyridines and other related compounds incorporating the chromone moiety, which is chemically similar to 4-oxo-N-((6-(pyrrolidin-1-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl)methyl)-4H-chromene-2-carboxamide. These compounds are prepared through reactions involving various electrophilic reagents, showcasing the versatility and reactivity of this chemical class (Abdel-Megid et al., 2013).

Biological Applications

• Anticancer Activities : Research on related chromene derivatives highlights their potential in anticancer applications. For instance, a study on chromeno[4,3-b]pyridine derivatives, which share structural similarities with the compound of interest, shows significant activity against breast cancer cell lines. Molecular docking studies indicate crucial interactions between these compounds and cancer cells, suggesting possible avenues for therapeutic development (Abd El Ghani et al., 2022).
• Antimicrobial Activity : Compounds similar to this compound have been investigated for their antimicrobial properties. A study found that specific derivatives showed high antimicrobial activity when compared to reference drugs. This highlights the potential of such compounds in the development of new antimicrobial agents (Ali & Ibrahim, 2010).

Photophysical Properties

• Photophysical Research : Studies on related compounds, such as 3-amino-4-arylpyridin-2(1Н)-ones, reveal insights into their photophysical properties. These studies, involving UV and luminescence spectroscopy, provide valuable information about the electronic structure and potential applications of these compounds in fields like photonics and materials science (Shatsauskas et al., 2019).

Mechanism of Action

Target of Action

The compound contains a triazole ring, which is a five-membered aromatic azole chain containing two carbon and three nitrogen atoms . Triazole compounds are known to bind in the biological system with a variety of enzymes and receptors, showing versatile biological activities .

Biochemical Pathways

Triazole compounds have been found to have diverse pharmacological activities, including anticancer, antimicrobial, analgesic and anti-inflammatory, antioxidant, antiviral, enzyme inhibitors (carbonic anhydrase inhibitors, cholinesterase inhibitors, etc), and antitubercular agents .

Pharmacokinetics

Triazole compounds are generally capable of binding in the biological system with a variety of enzymes and receptors .

Result of Action

Triazole compounds are known to show versatile biological activities, interacting with a variety of enzymes and receptors in the biological system .

Action Environment

The stability and efficacy of triazole compounds can be influenced by factors such as ph, temperature, and the presence of other substances .

Safety and Hazards

The safety and hazards associated with this compound are not directly available in the literature.